Cas no 1021053-15-5 (3-methoxy-N-(thiophen-3-yl)methylaniline)

• Product Name: 3-methoxy-N-(thiophen-3-yl)methylaniline
• CAS No: 1021053-15-5
• MF: C₁₂H₁₃NOS
• MW: 219.302721738815
• CID: 5205271
• PubChem ID: 28489170
• Update Time: 2026-03-06

3-methoxy-N-(thiophen-3-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine, N-(3-methoxyphenyl)-
• 3-methoxy-N-(thiophen-3-yl)methylaniline

• Inchi： 1S/C12H13NOS/c1-14-12-4-2-3-11(7-12)13-8-10-5-6-15-9-10/h2-7,9,13H,8H2,1H3
• InChI Key： IFOCZLSAXLZIEY-UHFFFAOYSA-N
• SMILES： C1SC=CC=1CNC1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-methoxy-N-(thiophen-3-yl)methylaniline

Exploring the Versatile Applications of 3-Methoxy-N-(thiophen-3-yl)methylaniline (CAS 1021053-15-5) in Modern Chemistry

In the ever-evolving field of organic chemistry, 3-methoxy-N-(thiophen-3-yl)methylaniline (CAS 1021053-15-5) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This aromatic amine derivative, characterized by the presence of both methoxy and thiophene groups, serves as a crucial intermediate in pharmaceutical research, material science, and specialty chemical synthesis. Researchers and industry professionals are increasingly focusing on this compound as they explore novel pathways for drug development and advanced material design.

The molecular structure of 3-methoxy-N-(thiophen-3-yl)methylaniline combines the electronic properties of an aniline derivative with the heterocyclic characteristics of thiophene, creating a versatile building block for various chemical transformations. With the growing demand for heterocyclic compounds in drug discovery, this particular molecule has gained attention in medicinal chemistry circles. Its CAS 1021053-15-5 identifier has become a frequent search term among chemists looking for innovative intermediates that can contribute to the development of new therapeutic agents.

Recent trends in chemical research highlight the importance of methoxy-substituted anilines like 3-methoxy-N-(thiophen-3-yl)methylaniline in the synthesis of biologically active molecules. The compound's ability to participate in various coupling reactions makes it particularly valuable in the creation of complex molecular architectures. As the pharmaceutical industry continues to seek new drug scaffolds, this chemical entity offers promising possibilities for the development of innovative treatments targeting various disease pathways.

In material science applications, 3-methoxy-N-(thiophen-3-yl)methylaniline (CAS 1021053-15-5) has shown potential in the development of organic electronic materials. The thiophene moiety, known for its excellent charge transport properties, combined with the aniline group's electron-donating characteristics, creates opportunities for designing novel conductive polymers and organic semiconductors. These materials are increasingly important in the development of flexible electronics, organic light-emitting diodes (OLEDs), and other advanced technologies that align with current sustainability initiatives.

The synthesis and optimization of 3-methoxy-N-(thiophen-3-yl)methylaniline have become topics of particular interest in academic and industrial research settings. Method development for its efficient production represents an active area of investigation, with researchers exploring various catalytic systems and reaction conditions. The compound's CAS number 1021053-15-5 frequently appears in patent literature and scientific publications, reflecting its growing importance in specialized chemical applications.

From a commercial perspective, the market for specialty aniline derivatives like 3-methoxy-N-(thiophen-3-yl)methylaniline has shown steady growth, driven by increasing demand from pharmaceutical and advanced material sectors. Suppliers and manufacturers are paying close attention to this compound's potential, with many listing it in their catalogs under its CAS 1021053-15-5 identifier. The compound's stability and relatively straightforward handling characteristics make it an attractive option for various industrial applications.

Quality control and analytical characterization of 3-methoxy-N-(thiophen-3-yl)methylaniline represent critical aspects of its commercial and research applications. Advanced spectroscopic techniques, including NMR and mass spectrometry, are routinely employed to verify the compound's purity and structural integrity. These analytical procedures ensure that the material meets the stringent requirements of pharmaceutical intermediates and specialty chemical applications where precise molecular structure is paramount.

Environmental and safety considerations surrounding 3-methoxy-N-(thiophen-3-yl)methylaniline (CAS 1021053-15-5) have also been subjects of research. While the compound doesn't fall under strict regulatory controls, proper handling procedures are essential to ensure workplace safety. The development of green chemistry approaches for its synthesis aligns with broader industry trends toward sustainable chemical production.

Looking to the future, 3-methoxy-N-(thiophen-3-yl)methylaniline is poised to maintain its relevance in chemical research and industrial applications. Its unique combination of structural features continues to inspire innovative uses across multiple disciplines. As research into heterocyclic compounds and functionalized anilines advances, this particular molecule will likely find new applications in emerging technologies and therapeutic developments.

The scientific community's interest in CAS 1021053-15-5 reflects broader trends in chemical research that emphasize the importance of structurally diverse building blocks. Whether serving as a key intermediate in pharmaceutical synthesis or contributing to advanced material development, 3-methoxy-N-(thiophen-3-yl)methylaniline exemplifies how targeted molecular design can lead to compounds with wide-ranging utility and scientific significance.